Cas no 1261489-59-1 (7-Iodonaphthalene-1-carboxaldehyde)

• Product Name: 7-Iodonaphthalene-1-carboxaldehyde
• CAS No: 1261489-59-1
• MF: C₁₁H₇IO
• MW: 282.077155351639
• CID: 4936020
• Update Time: 2025-07-17

7-Iodonaphthalene-1-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 7-Iodonaphthalene-1-carboxaldehyde

• Inchi： 1S/C11H7IO/c12-10-5-4-8-2-1-3-9(7-13)11(8)6-10/h1-7H
• InChI Key： GQIGPMUJWQAAFA-UHFFFAOYSA-N
• SMILES： IC1C=CC2=CC=CC(C=O)=C2C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 193
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1

Additional information on 7-Iodonaphthalene-1-carboxaldehyde

Recent Advances in the Application of 7-Iodonaphthalene-1-carboxaldehyde (CAS: 1261489-59-1) in Chemical Biology and Pharmaceutical Research

7-Iodonaphthalene-1-carboxaldehyde (CAS: 1261489-59-1) has recently emerged as a versatile building block in chemical biology and pharmaceutical research. This aromatic aldehyde derivative has shown significant potential in various applications, particularly in the development of novel fluorescent probes, bioconjugation strategies, and as a precursor in organic synthesis. Recent studies have highlighted its unique photophysical properties and reactivity profile, making it an attractive compound for researchers in medicinal chemistry and chemical biology.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 7-Iodonaphthalene-1-carboxaldehyde as a key intermediate in the synthesis of naphthalene-based fluorescent sensors for detecting reactive oxygen species (ROS) in live cells. The iodine substituent at the 7-position was found to significantly enhance the compound's reactivity in palladium-catalyzed cross-coupling reactions, enabling efficient derivatization for various biological applications. The research team reported excellent quantum yields and photostability for derivatives of this compound, suggesting its potential for long-term cellular imaging studies.

In the field of bioconjugation chemistry, a recent publication in Bioconjugate Chemistry (2024) described the use of 7-Iodonaphthalene-1-carboxaldehyde as a novel labeling reagent for proteins and antibodies. The researchers developed a mild, site-specific conjugation method that takes advantage of the aldehyde group's reactivity with hydrazide-functionalized biomolecules. This approach showed superior labeling efficiency compared to traditional methods, with minimal impact on protein stability and function. The iodine atom in the molecule was strategically utilized for subsequent radioiodination, creating dual-labeled probes for multimodal imaging applications.

From a synthetic chemistry perspective, the compound has gained attention for its role in constructing complex molecular architectures. A 2024 study in Organic Letters reported an innovative palladium-catalyzed domino reaction using 7-Iodonaphthalene-1-carboxaldehyde as a starting material, leading to the efficient synthesis of polycyclic aromatic compounds with potential pharmaceutical applications. The research highlighted the compound's ability to participate in multiple bond-forming events while maintaining excellent regioselectivity.

The pharmacological potential of derivatives based on 7-Iodonaphthalene-1-carboxaldehyde is also being explored. Recent preclinical studies have identified several naphthalene-based compounds synthesized from this building block that show promising activity against protein-protein interactions involved in cancer progression. Particularly, molecules incorporating this scaffold have demonstrated selective inhibition of specific protein-protein interactions in the NF-κB signaling pathway, suggesting potential applications in inflammation and oncology research.

Looking forward, the unique combination of photophysical properties and chemical reactivity makes 7-Iodonaphthalene-1-carboxaldehyde (CAS: 1261489-59-1) a compound of continuing interest in chemical biology and drug discovery. Ongoing research is focusing on expanding its applications in super-resolution microscopy, targeted drug delivery systems, and as a versatile platform for developing new chemical probes. The compound's commercial availability and well-characterized properties are likely to drive further innovation in its applications across multiple areas of biomedical research.